Cas no 1346533-28-5 (3-Cyclopropyl-2-methylpyridine)

• Product Name: 3-Cyclopropyl-2-methylpyridine
• CAS No: 1346533-28-5
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD26743572
• CID: 1034004
• PubChem ID: 71302973
• Update Time: 2025-05-21

3-Cyclopropyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2-methylpyridine
• SB54756
• MFCD26743572
• J-512375
• F13571
• DTXSID00744795
• SCHEMBL15354765
• cyclopropane picolinyl ester
• AKOS016844583
• CS-0195667
• 1346533-28-5
• DB-315340

• MDL： MFCD26743572
• Inchi： 1S/C9H11N/c1-7-9(8-4-5-8)3-2-6-10-7/h2-3,6,8H,4-5H2,1H3
• InChI Key： LREIJCYCOLPRQF-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C)C1CC1

Computed Properties

• Exact Mass: 133.089149355g/mol
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Cyclopropyl-2-methylpyridine

3-Cyclopropyl-2-methylpyridine (CAS No. 1346533-28-5): Properties, Applications, and Market Insights

3-Cyclopropyl-2-methylpyridine (CAS No. 1346533-28-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with a cyclopropyl group at the 3-position and a methyl group at the 2-position, exhibits unique chemical properties that make it valuable for various applications. Its molecular formula is C9H11N, and it belongs to the class of alkyl-substituted pyridines, which are widely studied for their biological activity and synthetic versatility.

The growing interest in 3-Cyclopropyl-2-methylpyridine is driven by its potential as a building block in drug discovery. Researchers are particularly intrigued by its ability to modulate biological targets, making it a candidate for developing novel therapeutics. Recent studies have explored its role in designing kinase inhibitors and antimicrobial agents, aligning with the current focus on combating drug-resistant pathogens. Additionally, its structural features are being investigated for applications in crop protection chemicals, addressing the global demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, 3-Cyclopropyl-2-methylpyridine offers intriguing challenges and opportunities. The cyclopropyl moiety introduces steric and electronic effects that can influence reactivity, while the methyl group enhances stability. These characteristics make it a valuable intermediate in multi-step syntheses, particularly in the preparation of complex molecules. Recent advancements in catalytic cyclopropanation and C-H functionalization have improved access to this compound, reflecting broader trends in synthetic methodology development.

The market for 3-Cyclopropyl-2-methylpyridine derivatives is expanding, driven by pharmaceutical and agrochemical innovation. Industry reports highlight increasing demand for small molecule therapeutics and green chemistry solutions, both areas where this compound shows promise. Manufacturers are responding by optimizing production processes to meet the needs of research institutions and commercial developers. Quality control remains paramount, with analytical techniques like HPLC and NMR spectroscopy ensuring compound purity and consistency.

Environmental and safety considerations for 3-Cyclopropyl-2-methylpyridine follow standard laboratory protocols. While not classified as hazardous under current regulations, proper handling procedures should be observed. The compound's stability profile makes it suitable for various research applications, though storage recommendations typically include protection from moisture and extreme temperatures. These practical aspects are particularly relevant given the increasing emphasis on laboratory safety standards and sustainable chemical practices in the scientific community.

Future research directions for 3-Cyclopropyl-2-methylpyridine may explore its potential in emerging fields such as bioconjugation chemistry and materials science. The compound's unique structure could enable applications in drug delivery systems or functional materials. Additionally, computational chemistry approaches are being employed to predict new biological activities and optimize its physicochemical properties. These developments align with the broader pharmaceutical industry's shift toward structure-based drug design and computational prediction tools.

For researchers seeking high-quality 3-Cyclopropyl-2-methylpyridine, several commercial suppliers offer the compound in various quantities and purities. The selection process should consider factors such as certificate of analysis, batch-to-batch consistency, and supplier reputation. Many providers now offer custom synthesis services to meet specific research requirements, reflecting the compound's growing importance in medicinal chemistry programs. Pricing and availability may vary based on market conditions and production scales.

In conclusion, 3-Cyclopropyl-2-methylpyridine (CAS No. 1346533-28-5) represents an interesting case study in the intersection of synthetic chemistry and applied research. Its balanced combination of stability and reactivity, coupled with its potential biological activities, makes it a valuable tool for pharmaceutical and agrochemical development. As research continues to uncover new applications for this pyridine derivative, its role in scientific innovation is likely to expand, offering opportunities for both academic investigators and industrial researchers.